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Compound of Interest

Compound Name: Selfotel, (-)-

CAS No.: 113229-61-1

Cat. No.: B7804780

Get Quote

For researchers and scientists engaged in drug development, the proper management and

disposal of investigational compounds like (-)-Selfotel are paramount for maintaining a safe

laboratory environment and ensuring regulatory compliance. While specific disposal protocols

for (-)-Selfotel, a competitive NMDA receptor antagonist, are not readily available in dedicated

safety data sheets, a comprehensive procedure can be formulated by integrating its known

chemical properties with established principles of hazardous waste management. This guide

provides essential, step-by-step instructions for the proper disposal of (-)-Selfotel, ensuring the

safety of laboratory personnel and the protection of the environment.

Chemical and Physical Properties
Understanding the chemical and physical characteristics of (-)-Selfotel (also known as CGS-

19755) is the first step in its safe handling and disposal.[1][2] It is the levorotatory isomer of

Selfotel, with the chemical name (-)-cis-4-(phosphonomethyl)-2-piperidine carboxylic acid.
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Property Data

Chemical Name
(-)-cis-4-(phosphonomethyl)-2-piperidine

carboxylic acid

Synonyms CGS-19755

Chemical Class Competitive NMDA receptor antagonist

Physical State Solid

Solubility Soluble under normal ambient conditions

Stability
Stable, but should be protected from excessive

heat, light, and moisture[1]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of (-)-Selfotel

waste, including pure compound, contaminated materials, and solutions.

1. Personal Protective Equipment (PPE): Before handling (-)-Selfotel for disposal, it is crucial to

wear appropriate PPE to prevent accidental exposure. This includes:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

2. Waste Segregation and Collection: Proper segregation of waste is critical to prevent

unwanted chemical reactions and to ensure compliant disposal.

Solid Waste:

Collect unused or expired (-)-Selfotel powder in its original container or a clearly labeled,

sealed, and compatible waste container.

Contaminated materials such as weighing paper, pipette tips, and gloves should be

collected in a designated, sealed plastic bag or container labeled as "(-)-Selfotel
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Contaminated Waste."

Liquid Waste:

Aqueous solutions containing (-)-Selfotel should be collected in a designated, sealed, and

properly labeled hazardous waste container.

Avoid mixing (-)-Selfotel solutions with other incompatible chemical wastes.

3. Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "(-)-Selfotel" or "(-)-cis-4-(phosphonomethyl)-2-piperidine carboxylic

acid"

The approximate concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

4. Storage: Store the labeled hazardous waste containers in a designated, secure, and well-

ventilated area away from general laboratory traffic. Ensure that the storage area is segregated

from incompatible chemicals.

5. Institutional Disposal Protocol: Every research institution has a dedicated Environmental

Health and Safety (EHS) department or office that manages hazardous waste disposal.

Contact your institution's EHS office to schedule a pickup for the (-)-Selfotel waste.

Provide them with all necessary information about the waste, as indicated on the label.

Follow any additional instructions provided by the EHS office for packaging and

transportation of the waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do NOT dispose of (-)-Selfotel down the drain or in the regular trash. As a bioactive compound,

its release into the environment can have unintended consequences.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of (-)-Selfotel.
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Caption: Workflow for the safe disposal of (-)-Selfotel waste.
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of (-)-Selfotel, thereby upholding the principles of laboratory safety and

chemical stewardship. Always consult your institution's specific guidelines for hazardous waste

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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